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Compound of Interest

Compound Name: 8-ETHOXYCARBONYLOCTANOL

Cat. No.: B043726

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 8-hydroxyoctanoate is a bifunctional organic molecule, an ester derived from caprylic acid
(octanoic acid), featuring a hydroxyl group at the terminal position. Its structure suggests
potential applications as a monomer for polyester synthesis, a fragrance component, or a
specialty solvent. Understanding its thermal properties is paramount for ensuring safe handling,
predicting its behavior in various processes, and determining its suitability for specific
applications, particularly in drug formulation and material science where thermal stability is a
critical parameter. This guide provides a summary of the available thermal property data for
ethyl 8-hydroxyoctanoate and outlines detailed experimental protocols for its comprehensive
thermal analysis.

Core Thermal Properties

Currently, experimentally determined thermal properties for ethyl 8-hydroxyoctanoate are not
widely available in the public domain. The following table summarizes the estimated values
found in the literature. It is crucial to note that these are predicted values and should be
confirmed by experimental analysis for any critical application.
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Thermal Property Value Notes

Boiling Point 258.19 °C Estimated at 760.00 mm Hg[1]
Flash Point 97.50 °C (207.00 °F) Estimated, Closed Cup[1]
Melting Point Not available

Experimental Protocols for Thermal
Characterization

To ascertain the precise thermal properties of ethyl 8-hydroxyoctanoate, standard thermal
analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA) are recommended.

Differential Scanning Calorimetry (DSC) for Melting
Point and Phase Transitions

Objective: To determine the melting point, glass transition temperature, and other phase
transitions of ethyl 8-hydroxyoctanoate.

Methodology:
e Sample Preparation:

o Pipette approximately 5-10 mg of ethyl 8-hydroxyoctanoate into a standard aluminum DSC
pan.

o To prevent volatilization, hermetically seal the pan.
o Prepare an identical empty, hermetically sealed aluminum pan to be used as a reference.
e Instrument Setup:

o Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g.,
indium).

o Place the sample pan and the reference pan into the DSC cell.
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e Thermal Program:

o Equilibrate the sample at a low temperature, for instance, -50 °C, to ensure it is in a solid
state.

o Ramp the temperature from -50 °C to a temperature above the expected melting point
(e.g., 50 °C) at a controlled heating rate, typically 10 °C/min.

o Hold the sample at the upper temperature for a few minutes to ensure complete melting.

o Cool the sample back to the starting temperature at a controlled rate (e.g., 10 °C/min) to
observe crystallization behavior.

o A second heating scan is often performed to obtain a thermal history-independent analysis
of the glass transition and melting.

o Data Analysis:

o The melting point is determined as the onset or peak of the endothermic melting peak on
the DSC thermogram.

o The glass transition temperature (Tg) will appear as a step-like change in the heat flow.

o The enthalpy of fusion can be calculated by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) for Thermal Stability
and Decomposition

Objective: To determine the thermal stability and decomposition profile of ethyl 8-
hydroxyoctanoate.

Methodology:
e Sample Preparation:

o Accurately weigh 10-15 mg of ethyl 8-hydroxyoctanoate into a ceramic or aluminum TGA
pan.
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e Instrument Setup:
o Calibrate the TGA instrument for mass and temperature.
o Place the sample pan onto the TGA balance.

e Thermal Program:

o Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 600
°C) at a constant heating rate, typically 10 or 20 °C/min.

o The experiment should be conducted under a controlled atmosphere, typically an inert gas
like nitrogen, flowing at a constant rate (e.g., 20-50 mL/min) to prevent oxidative
degradation.

o Data Analysis:
o The TGA thermogram will plot the percentage of mass loss versus temperature.

o The onset temperature of decomposition is a key indicator of the material's thermal
stability. This is often determined by the temperature at which a certain percentage of
weight loss (e.g., 5%) occurs.

o The temperatures at which the maximum rate of decomposition occurs can be identified
from the peak of the derivative of the TGA curve (DTG curve).

o The residual mass at the end of the experiment provides information about any non-
volatile residues.

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive thermal
characterization of ethyl 8-hydroxyoctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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